![molecular formula C17H16N4O2S B5818543 4-[(2,3-dimethoxybenzylidene)amino]-5-phenyl-4H-1,2,4-triazole-3-thiol](/img/structure/B5818543.png)
4-[(2,3-dimethoxybenzylidene)amino]-5-phenyl-4H-1,2,4-triazole-3-thiol
Overview
Description
4-[(2,3-dimethoxybenzylidene)amino]-5-phenyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.09939694 g/mol and the complexity rating of the compound is 505. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
- A derivative of this compound, synthesized through a reaction with 3,4-dimethoxybenzaldehyde, was characterized using various methods including mass spectrometry, FT-IR, and NMR spectroscopy. This compound showed potential for inhibitory action against human prostaglandin reductase (PTGR2) (Nayak & Poojary, 2019).
Biological Activity and Drug Potential
- Triazole derivatives including those similar to the specified compound have been studied for their potential as antibacterial and antifungal agents. For instance, certain compounds demonstrated significant inhibitory activity against tuberculosis, suggesting potential as anti-TB drugs (Kumar et al., 2021).
Toxicity Studies
- Acute toxicity studies of related triazole derivatives have revealed varying degrees of toxicity, with modifications in the chemical structure significantly affecting their toxicological profiles (Safonov, 2018).
Corrosion Inhibition
- Some derivatives of 1,2,4-triazoles, similar in structure, have been investigated as corrosion inhibitors for mild steel in hydrochloric acid solution. These studies highlight the potential industrial applications of such compounds (Ansari, Quraishi, & Singh, 2014).
Antioxidant Properties
- Triazole derivatives have also been explored for their antioxidant properties. In particular, some compounds have shown significant free-radical scavenging ability, indicating their potential as antioxidants in various applications (Hussain, 2016).
Antimicrobial Properties
- Similar compounds have displayed notable antimicrobial and antifungal activities, suggesting their utility in developing new antimicrobial agents. This highlights the broad spectrum of biological activity associated with triazole derivatives (Safonov et al., 2019).
Properties
IUPAC Name |
4-[(2,3-dimethoxyphenyl)methylideneamino]-3-phenyl-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-22-14-10-6-9-13(15(14)23-2)11-18-21-16(19-20-17(21)24)12-7-4-3-5-8-12/h3-11H,1-2H3,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBHRRZQEQACVTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C=NN2C(=NNC2=S)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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